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Compound of Interest

Compound Name: Sodium ionophore VIII

Cat. No.: B062087 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Sodium Ionophore VIII, a crucial tool for

researchers, scientists, and professionals in drug development. This document outlines its

fundamental properties, experimental applications, and underlying mechanisms of action.

Core Properties of Sodium Ionophore VIII
Sodium Ionophore VIII is a chemical compound highly selective for sodium ions. It is primarily

utilized in the fabrication of ion-selective electrodes (ISEs) for the precise measurement of

sodium ion concentrations in various biological and chemical samples. Key quantitative data for

this compound are summarized below.

Property Value Reference

CAS Number 174752-42-2 [1]

Molecular Weight 817.1 g/mol [1]

Molecular Formula C45H84O12 [1]

Mechanism of Action
Ionophores are lipid-soluble molecules that facilitate the transport of ions across biological

membranes.[2] The fundamental mechanism involves the ionophore reversibly binding to a
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specific ion, in this case, sodium, and encapsulating it within a lipophilic exterior. This complex

can then traverse the lipid bilayer of a cell membrane or an artificial membrane within an ion-

selective electrode, effectively shuttling the ion from one side to the other. This transport

disrupts the natural ion gradient, which is a key principle in both its biological effects and its

function in electrochemical sensors.

Experimental Protocols
Preparation of a Sodium-Selective Electrode Membrane
The most prominent application of Sodium Ionophore VIII is in the creation of sodium-

selective electrodes. A common method involves the preparation of a polyvinyl chloride (PVC)

membrane. While a specific recipe for Sodium Ionophore VIII is not readily available in the

reviewed literature, a general protocol for creating such a membrane, which can be adapted, is

as follows. The exact ratios of the components, particularly the ionophore, may require

optimization for specific applications.

Materials:

Sodium Ionophore VIII

Poly(vinyl chloride) (PVC), high molecular weight

Plasticizer, such as bis(2-ethylhexyl) sebacate (DOS) or 2-nitrophenyloctyl ether (o-NPOE)

A lipophilic salt (anionic additive), such as potassium tetrakis(p-chlorophenyl)borate

(KTpClPB)

Tetrahydrofuran (THF), as a solvent

Procedure:

Dissolution: A precise weight of PVC is dissolved in a minimal amount of THF. This is

followed by the addition of the plasticizer, Sodium Ionophore VIII, and the lipophilic salt.

The mixture is stirred until all components are fully dissolved and a homogenous "cocktail" is

formed.[3][4][5][6][7]
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Casting: The resulting solution is poured into a casting ring or a suitable container to allow

for the slow evaporation of the THF. This process results in the formation of a thin, uniform,

ion-selective membrane.[6]

Electrode Assembly: A small disc is punched from the cast membrane and incorporated into

an electrode body. The electrode is then filled with an internal reference solution containing a

known concentration of sodium chloride.

Conditioning: Before use, the electrode should be conditioned by soaking it in a standard

sodium solution. This step is crucial for achieving a stable and reproducible potential.

General Composition of Ion-Selective Membranes:

A typical composition for a PVC-based ion-selective membrane is a few weight percent of the

ionophore and a lipophilic salt, with the remainder of the mass being the polymer matrix and a

plasticizer.[5] For instance, a membrane for a different sodium ionophore (Sodium Ionophore II)

utilized 1.0 wt% ionophore, 0.1 wt% KTpClPB, 65.9 wt% DOS, and 33.0 wt% PVC.[8] This can

serve as a starting point for optimization with Sodium Ionophore VIII.

Biological Applications and Signaling Pathways
While the primary application of Sodium Ionophore VIII is in electrochemistry, its ability to alter

intracellular sodium concentrations suggests potential for biological research. Ionophores, in

general, are used to study the physiological roles of ions in cellular processes.[2] An increase

in intracellular sodium, facilitated by an ionophore, can impact various cellular functions and

signaling cascades.

For example, studies with the sodium ionophore monensin have demonstrated effects on the

electrophysiology of cardiomyocytes, including alterations in action potential duration and the

activity of various ion channels and transporters.[9] Other research has shown that sodium

ionophores can influence neuromuscular transmission and may have therapeutic potential in

conditions like muscular dystrophy.[10] Furthermore, recent studies have highlighted the role of

sodium ionophores in promoting cell proliferation and angiogenesis, which are crucial

processes in wound healing.[11]

The specific signaling pathways modulated by Sodium Ionophore VIII have not been

extensively detailed in the available literature. However, it is plausible that, like other sodium
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ionophores, it could indirectly influence pathways sensitive to changes in intracellular sodium

concentration and membrane potential. These could include:

Calcium Signaling: Alterations in intracellular sodium can affect the sodium-calcium

exchanger (NCX), leading to changes in intracellular calcium levels, a ubiquitous second

messenger.

pH Regulation: Sodium-hydrogen exchangers (NHE) are sensitive to intracellular sodium,

and their modulation can impact intracellular pH.

Cell Viability and Proliferation: As suggested by studies on other ionophores, manipulation of

intracellular sodium can impact cell cycle and survival pathways.[12]

Further research is required to elucidate the specific molecular targets and signaling cascades

affected by Sodium Ionophore VIII.

Workflow and Pathway Diagrams
To visualize the processes described, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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